Cas no 1212340-56-1 ((1R)-1-(3,4-Diethoxyphenyl)ethan-1-ol)

• Product Name: (1R)-1-(3,4-Diethoxyphenyl)ethan-1-ol
• CAS No: 1212340-56-1
• MF: C₁₂H₁₈O₃
• MW: 210.269524097443
• MDL: MFCD09863740
• CID: 5167395
• Update Time: 2025-06-12

(1R)-1-(3,4-Diethoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(3,4-Diethoxyphenyl)ethan-1-ol
• (R)-1-(3,4-Diethoxyphenyl)ethan-1-ol
• Benzenemethanol, 3,4-diethoxy-α-methyl-, (αR)-

• MDL： MFCD09863740
• Inchi： 1S/C12H18O3/c1-4-14-11-7-6-10(9(3)13)8-12(11)15-5-2/h6-9,13H,4-5H2,1-3H3/t9-/m1/s1
• InChI Key： UJBOGVMFJDOUDP-SECBINFHSA-N
• SMILES： O(CC)C1=C(C=CC(=C1)[C@@H](C)O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 172
• XLogP3: 2.1
• Topological Polar Surface Area: 38.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on (1R)-1-(3,4-Diethoxyphenyl)ethan-1-ol

Comprehensive Overview of (1R)-1-(3,4-Diethoxyphenyl)ethan-1-ol (CAS No. 1212340-56-1): Properties, Applications, and Industry Insights

(1R)-1-(3,4-Diethoxyphenyl)ethan-1-ol (CAS No. 1212340-56-1) is a chiral aromatic alcohol with significant relevance in pharmaceutical and fine chemical synthesis. This compound, characterized by its 3,4-diethoxy-substituted phenyl group and R-configuration at the chiral center, has garnered attention for its potential as a building block in drug development, particularly in the design of central nervous system (CNS) therapeutics and chiral auxiliaries. Its molecular structure (C₁₂H₁₈O₃) combines lipophilic and hydrophilic properties, making it versatile for asymmetric synthesis and catalysis.

In recent years, the demand for enantiomerically pure compounds like (1R)-1-(3,4-Diethoxyphenyl)ethan-1-ol has surged, driven by advancements in green chemistry and sustainable pharmaceutical manufacturing. Researchers highlight its utility in enantioselective hydrogenation and biocatalytic transformations, aligning with the industry's shift toward low-waste processes. A 2023 study published in the Journal of Organic Chemistry emphasized its role in optimizing chiral resolution techniques, a hot topic among chemists exploring cost-effective synthetic routes.

The compound's physicochemical properties—including a melting range of 78–82°C, moderate solubility in polar solvents, and stability under inert atmospheres—make it suitable for multi-step organic synthesis. Its 3,4-diethoxy motif is particularly noteworthy, as this structural feature is shared with bioactive molecules targeting neurodegenerative pathways, a focal area in drug discovery forums. Analytical techniques such as HPLC chiral separation and NMR stereochemical analysis are routinely employed to verify its purity (>98% ee), a critical parameter for GMP-compliant production.

From an industrial perspective, CAS No. 1212340-56-1 is often discussed in the context of patented synthetic methodologies. For instance, a 2022 patent (WO2022156789) described its use as a precursor for non-opioid analgesics, addressing the global demand for safer pain management alternatives. This aligns with trending searches on "chiral intermediates for CNS drugs" and "sustainable chiral alcohol synthesis" in scientific databases. Furthermore, its low ecotoxicity profile positions it favorably in REACH-compliant applications, a key concern for European chemical manufacturers.

Emerging applications of (1R)-1-(3,4-Diethoxyphenyl)ethan-1-ol extend to flavor and fragrance industries, where its stereospecific aroma characteristics are being explored. Computational chemistry studies (e.g., Molecular Dynamics simulations) predict its potential as a ligand for olfactory receptors, a niche yet growing research area. Such interdisciplinary relevance underscores why this compound frequently appears in queries like "chiral alcohols in perfumery" and "diethoxy phenyl derivatives uses" across academic and industrial search engines.

Quality control protocols for CAS No. 1212340-56-1 typically involve GC-MS purity verification and residual solvent analysis per ICH guidelines. Suppliers increasingly highlight batch-to-batch consistency and ISO-certified handling in product specifications, responding to buyer concerns about reproducibility in medicinal chemistry. These details are crucial for laboratories prioritizing FDA-compliant starting materials, a frequent search term among contract research organizations (CROs).

In summary, (1R)-1-(3,4-Diethoxyphenyl)ethan-1-ol exemplifies the convergence of chiral technology and applied organic chemistry. Its dual utility in pharmaceutical intermediates and specialty chemicals ensures sustained interest, while its alignment with green chemistry principles addresses contemporary industrial priorities. As synthetic methodologies evolve, this compound is poised to remain a high-value candidate for researchers tackling challenges in stereocontrolled synthesis and bioactive molecule design.